Cas no 63842-21-7 (2-(Chloromethyl)-5-methoxy-1,3-benzoxazole)

• Product Name: 2-(Chloromethyl)-5-methoxy-1,3-benzoxazole
• CAS No: 63842-21-7
• MF: C₉H₈ClNO₂
• MW: 197.618321418762
• MDL: MFCD09836173
• CID: 1072545
• PubChem ID: 26369199
• Update Time: 2025-04-23

2-(Chloromethyl)-5-methoxy-1,3-benzoxazole Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-5-methoxy-1,3-benzoxazole
• AKOS023490654
• SCHEMBL22042909
• AB53361
• AS-8206
• MFCD09836173
• 63842-21-7
• 2-(CHLOROMETHYL)-5-METHOXYBENZO[D]OXAZOLE

• MDL： MFCD09836173
• Inchi： 1S/C9H8ClNO2/c1-12-6-2-3-8-7(4-6)11-9(5-10)13-8/h2-4H,5H2,1H3
• InChI Key： RPNWQYOIWIVPTQ-UHFFFAOYSA-N
• SMILES： ClCC1=NC2C=C(C=CC=2O1)OC

Computed Properties

• Exact Mass: 197.02444
• Monoisotopic Mass: 197.024
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.3A^2
• XLogP3: 2.2

Experimental Properties

• PSA: 35.26

Additional information on 2-(Chloromethyl)-5-methoxy-1,3-benzoxazole

CAS No. 63842-21-7: A Comprehensive Overview of 2-(Chloromethyl)-5-methoxy-1,3-benzoxazole

2-(Chloromethyl)-5-methoxy-1,3-benzoxazole (CAS No. 63842-21-7) is a versatile organic compound that has garnered significant attention in the fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a benzoxazole ring system with a chloromethyl group and a methoxy substituent. The benzoxazole moiety, a heterocyclic aromatic compound, serves as a foundational structure for various functional groups, making it highly customizable for different applications.

The benzoxazole core of this compound is known for its stability and ability to participate in various chemical reactions. The presence of the chloromethyl group (-CH₂Cl) introduces reactivity, enabling the compound to undergo nucleophilic substitution reactions. This property is particularly valuable in organic synthesis, where it can be used as an intermediate to construct more complex molecules. Additionally, the methoxy group (-OCH₃) at the 5-position of the benzoxazole ring contributes to the compound's electronic properties, enhancing its potential for use in electronic materials.

Recent studies have highlighted the potential of CAS No. 63842-21-7 in the development of advanced materials. For instance, researchers have explored its application in the synthesis of high-performance polymers and organic light-emitting diodes (OLEDs). The compound's ability to form stable π-conjugated systems makes it an attractive candidate for use in optoelectronic devices. Furthermore, its reactivity and versatility have led to its use in drug discovery programs, where it serves as a building block for bioactive molecules.

In terms of synthesis, CAS No. 63842-21-7 can be prepared through a variety of methods, including nucleophilic aromatic substitution and coupling reactions. One common approach involves the reaction of chloromethylarenes with suitable nucleophiles under specific conditions. The choice of synthetic route depends on the desired regioselectivity and scalability of the process. Recent advancements in catalytic methods have further streamlined the synthesis of this compound, making it more accessible for industrial applications.

The benzoxazole derivatives, including CAS No. 63842-21-7, have also been studied for their biological activities. Some derivatives have shown promise as anticancer agents due to their ability to inhibit specific enzymes or pathways involved in cancer cell proliferation. Additionally, these compounds have been investigated for their potential as antimicrobial agents and antioxidants.

From an environmental perspective, understanding the fate and transport of CAS No. 63842-21-7 is crucial for assessing its potential impact on ecosystems. Studies have shown that this compound undergoes biodegradation under certain conditions, though further research is needed to fully characterize its environmental behavior.

In conclusion, CAS No. 63842-21-7, or 2-(Chloromethyl)-5-methoxy-1,3-benzoxazole, is a multifaceted compound with applications spanning organic synthesis, materials science, and pharmacology. Its unique structure and reactivity make it a valuable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in various scientific disciplines.